N-((1-Propylcyclopropyl)methyl)thietan-3-amine

• Molecular Formula: C10H19NS
• Molecular Weight: 185.33 g/mol
• IUPAC Name: N-[(1-propylcyclopropyl)methyl]thietan-3-amine
• InChI: InChI=1S/C10H19NS/c1-2-3-10(4-5-10)8-11-9-6-12-7-9/h9,11H,2-8H2,1H3
• InChI Key: ZQOQXSBGCUPLOO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CC1)CNC2CSC2

Description

N-((1-Propylcyclopropyl)methyl)thietan-3-amine is a compound that features a unique combination of a cyclopropyl group and a thietan-3-amine structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((1-Propylcyclopropyl)methyl)thietan-3-amine typically involves the reaction of a cyclopropylmethylamine with a thietan-3-yl halide under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium tert-butoxide to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The process typically includes steps such as condensation, cooling, and gas-liquid separation to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

N-((1-Propylcyclopropyl)methyl)thietan-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted thietan-3-amine derivatives.

Scientific Research Applications

N-((1-Propylcyclopropyl)methyl)thietan-3-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of N-((1-Propylcyclopropyl)methyl)thietan-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Thietan-3-amine hydrochloride: A closely related compound with similar structural features.

Cyclopropyl-methyl-amine: Shares the cyclopropyl group but lacks the thietan-3-amine structure

Uniqueness

N-((1-Propylcyclopropyl)methyl)thietan-3-amine is unique due to its combination of a cyclopropyl group and a thietan-3-amine structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .